Cas no 1156899-10-3 (2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile)

• Product Name: 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile
• CAS No: 1156899-10-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD12172554
• CID: 5607863
• PubChem ID: 43446468
• Update Time: 2025-10-30

2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-804934
• 1156899-10-3
• 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile

• MDL： MFCD12172554
• Inchi： 1S/C10H9N3O/c11-3-4-13-9-2-1-8(12)5-7(9)6-10(13)14/h1-2,5H,4,6,12H2
• InChI Key： OYPGMJWNIPDMPX-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1CC#N)N

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile

Comprehensive Overview of 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile (CAS No. 1156899-10-3)

2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile (CAS No. 1156899-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole backbone and nitrile functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in neurodegenerative diseases and cancer pathways.

The molecular structure of 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile features an indole core substituted with an amino group at the 5-position and a cyanomethyl moiety at the 1-position. This configuration enhances its reactivity, making it a versatile building block for constructing more complex heterocyclic systems. Its CAS No. 1156899-10-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

In recent years, the demand for indole derivatives like this compound has surged due to their role in developing small-molecule inhibitors and kinase modulators. These applications align with current trends in precision medicine, where targeted therapies are prioritized. For instance, the compound’s ability to interact with protein-protein interaction sites makes it a candidate for modulating pathological pathways in diseases such as Alzheimer’s and Parkinson’s.

From a synthetic perspective, 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile is often synthesized via multistep organic reactions, including condensation and cyclization processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These quality control measures ensure reproducibility in research settings, a topic frequently queried in academic forums.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable lab practices, which dominate contemporary discussions in chemical research.

In summary, 2-(5-amino-2-oxo-2,3-dihydro-1H-indol-1-yl)acetonitrile (CAS No. 1156899-10-3) exemplifies the intersection of innovation and utility in modern chemistry. Its structural features and functional groups position it as a valuable tool for advancing therapeutic and material science frontiers. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring novel solutions to complex biological challenges.